![molecular formula C11H16N4O2 B6268645 2-(morpholin-4-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one CAS No. 1410669-05-4](/img/no-structure.png)
2-(morpholin-4-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one
Description
The compound “2-(morpholin-4-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one” is a type of organic compound known as phenylmorpholines . These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other . It has been used in the synthesis of potential inhibitors of DNA-dependent protein kinase .
Synthesis Analysis
The synthesis of this compound involves a multiple-parallel approach, employing Suzuki cross-coupling methodology . This method is commonly used in the preparation of 8-substituted 2-morpholin-4-yl-quinolin-4-ones .Molecular Structure Analysis
The molecular formula of this compound is C8H11N3O2 . The average mass is 181.192 Da and the monoisotopic mass is 181.085129 Da .Chemical Reactions Analysis
This compound has been synthesized as potential inhibitors of DNA-dependent protein kinase . The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12 .Physical And Chemical Properties Analysis
The equilibrium structural geometry, various bonding features, and harmonic vibrational wavenumbers of the title compound have been investigated using DFT-B3LYP function at 6-311++G (d, p) basis set . The analysis of the electron density of HOMO and LUMO gives an idea of the delocalization and the low value of energy gap indicates electron transfer within the molecule .Mechanism of Action
The compound has been genetically linked to Parkinson’s disease (PD) by genome-wide association studies (GWAS). The most common mutation, G2019S, which is relatively rare in the total population, gives rise to increased kinase activity . As such, inhibitors of this compound are potentially useful in the treatment of PD .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(morpholin-4-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one involves the condensation of 4-morpholin-4-ylpyridine-2,6-dione with 2-chloro-3,4,5,6-tetrahydropyrido[2,3-d]pyrimidine followed by cyclization and deprotection steps.", "Starting Materials": [ "4-morpholin-4-ylpyridine-2,6-dione", "2-chloro-3,4,5,6-tetrahydropyrido[2,3-d]pyrimidine", "Sodium hydride", "Methanol", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 4-morpholin-4-ylpyridine-2,6-dione is reacted with sodium hydride in methanol to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with 2-chloro-3,4,5,6-tetrahydropyrido[2,3-d]pyrimidine in the presence of acetic acid to form the desired intermediate.", "Step 3: The intermediate is then cyclized by treatment with hydrochloric acid to form the pyrido[2,3-d]pyrimidine ring.", "Step 4: The final step involves deprotection of the morpholine group by treatment with sodium hydroxide in water to yield the desired product, 2-(morpholin-4-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one." ] } | |
CAS RN |
1410669-05-4 |
Molecular Formula |
C11H16N4O2 |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile](/img/structure/B6268568.png)